Cas no 63951-01-9 (1-Phenylpentan-2-amine)

1-Phenylpentan-2-amine Properties

Names and Identifiers

• Benzeneethanamine, a-propyl-
• 1-PHENYL-2-AMINOPENTANE
• 1-phenylpentan-2-amine
• 1-Phenyl-2-amino-pentan
• benzeneethanamine, alpha-propyl-
• SCHEMBL3401432
• 1-Phenyl-2-amino-pentan [German]
• 1-Fenylo-3-etylo-aminopropan [Polish]
• LS-103719
• AKOS010037855
• CHEMBL25435
• BDBM50028642
• 1-Benzyl-butylamine
• alpha-Phenyl-beta-aminopentane
• 1-Phenylpentane-2-amine
• A-PROPYL BENZENEETHANEAMINE
• 1-benzyl-butyl-amine
• Z513795750
• Phenethylamine, alpha-propyl-
• Benzeneethanamine, .alpha.-propyl-
• 63951-01-9
• 1-Fenylo-3-etylo-aminopropan
• EN300-66651
• DTXSID80874246
• +Expand

• InChIKey： VXGQDFOHLMAZIV-UHFFFAOYSA-N
• Inchi： 1S/C11H17N/c1-2-6-11(12)9-10-7-4-3-5-8-10/h3-5,7-8,11H,2,6,9,12H2,1H3
• SMILES： NC(CC1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 163.13621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 163.136
• Heavy Atom Count: 12
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• Refractive Index: 1.517
• Boiling Point: 247.9°C at 760 mmHg
• Flash Point: 104°C
• Density: 0.928